Cas no 2613381-22-7 (2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride)

• Product Name: 2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride
• CAS No: 2613381-22-7
• MF: C₇H₁₂ClNO₃
• MW: 193.628081321716
• MDL: MFCD33031630
• CID: 5359845
• PubChem ID: 155943347
• Update Time: 2025-10-18

2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4912544357
• 2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride

• MDL： MFCD33031630
• Inchi： 1S/C7H11NO3.ClH/c1-11-5-7(6(9)10)3-2-4-8-7;/h2-3,8H,4-5H2,1H3,(H,9,10);1H
• InChI Key： GMZKQFFQYSVNBL-UHFFFAOYSA-N
• SMILES： Cl.O(C)CC1(C(=O)O)C=CCN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 190
• Topological Polar Surface Area: 58.6

Additional information on 2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride

Introduction to 2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride (CAS No. 2613381-22-7)

2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride, identified by the CAS number 2613381-22-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivative family, which is well-documented for its diverse biological activities and potential applications in drug development. The presence of a hydrochloride salt form indicates its enhanced solubility and stability, making it a valuable intermediate in synthetic chemistry and pharmacological studies.

The molecular structure of 2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride features a pyrrole ring substituted with a methoxymethyl group at the 2-position and a carboxylic acid moiety at the 2-position, further modified by a hydrochloride salt. This unique configuration imparts distinct chemical properties that make it particularly interesting for researchers exploring novel therapeutic agents. The compound’s ability to interact with biological targets such as enzymes and receptors has been a focal point in recent studies aimed at developing innovative treatments for various diseases.

In recent years, there has been growing interest in pyrrole derivatives due to their broad spectrum of biological activities. Research has demonstrated that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the methoxymethyl group in 2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride plays a crucial role in modulating the compound’s interactions with biological systems. This functional group has been shown to enhance binding affinity and selectivity, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The carboxylic acid moiety provides a site for hydrogen bonding interactions, while the pyrrole ring can engage in π-stacking interactions with biological targets. These features make 2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride an attractive candidate for further investigation in structure-activity relationship (SAR) studies. Such studies are essential for optimizing drug candidates and improving their efficacy and safety profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking simulations have revealed that 2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride can effectively bind to various protein targets, including kinases and transcription factors. These proteins are often implicated in disease pathways such as cancer and inflammation. The ability to modulate these targets with small molecules like this compound holds great promise for developing novel therapeutic strategies.

The synthesis of 2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride is another area of active research. Efficient synthetic routes have been developed that allow for scalable production of this compound. These methods often involve multi-step organic transformations, including cyclization reactions and functional group modifications. The optimization of these synthetic pathways is crucial for ensuring high yields and purity, which are essential for pharmaceutical applications.

In conclusion, 2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride (CAS No. 2613381-22-7) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable tool for researchers investigating new drug candidates. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the development of innovative therapies.